Cas no 338403-32-0 (4-[(4-HYDROXY-2-METHYLANILINO)METHYLENE]-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE)

4-[(4-HYDROXY-2-METHYLANILINO)METHYLENE]-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE structure
338403-32-0 structure
Product Name:4-[(4-HYDROXY-2-METHYLANILINO)METHYLENE]-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
CAS No:338403-32-0
MF:C12H10F3N3O2
MW:285.22191286087
MDL:MFCD00140904
CID:5214357
Update Time:2026-03-06

4-[(4-HYDROXY-2-METHYLANILINO)METHYLENE]-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-HYDROXY-2-METHYLANILINO)METHYLENE]-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
    • 4-{[(4-hydroxy-2-methylphenyl)amino]methylidene}-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
    • 3H-Pyrazol-3-one, 2,4-dihydro-4-[[(4-hydroxy-2-methylphenyl)amino]methylene]-5-(trifluoromethyl)-
    • MLS000755381
    • HMS2612I09
    • SMR000337764
    • 4-[(4-hydroxy-2-methylphenyl)iminomethyl]-5-(trifluoromethyl)-1,2-dihydropyrazol-3-one
    • MDL: MFCD00140904
    • Inchi: 1S/C12H10F3N3O2/c1-6-4-7(19)2-3-9(6)16-5-8-10(12(13,14)15)17-18-11(8)20/h2-5,19H,1H3,(H2,17,18,20)/b16-5+
    • InChI Key: HHIDBKPOXBPKFC-FZSIALSZSA-N
    • SMILES: FC(C1=C(/C=N/C2C=CC(=CC=2C)O)C(NN1)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 459
  • XLogP3: 2.1
  • Topological Polar Surface Area: 73.7

4-[(4-HYDROXY-2-METHYLANILINO)METHYLENE]-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-PYRAZOL-3-ONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB296988-100 mg
4-[(4-Hydroxy-2-methylanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one; .
338403-32-0
100 mg
€221.50 2023-07-20
Key Organics Ltd
3C-149-1MG
4-[(4-hydroxy-2-methylanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
338403-32-0 >90%
1mg
£37.00 2025-02-08
Key Organics Ltd
3C-149-5MG
4-[(4-hydroxy-2-methylanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
338403-32-0 >90%
5mg
£46.00 2025-02-08
Key Organics Ltd
3C-149-10MG
4-[(4-hydroxy-2-methylanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
338403-32-0 >90%
10mg
£63.00 2025-02-08
Key Organics Ltd
3C-149-50MG
4-[(4-hydroxy-2-methylanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
338403-32-0 >90%
50mg
£102.00 2025-02-08
Key Organics Ltd
3C-149-100MG
4-[(4-hydroxy-2-methylanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
338403-32-0 >90%
100mg
£146.00 2025-02-08
abcr
AB296988-100mg
4-[(4-Hydroxy-2-methylanilino)methylene]-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one; .
338403-32-0
100mg
€283.50 2024-06-09
Ambeed
A906020-1g
4-{[(4-hydroxy-2-methylphenyl)amino]methylidene}-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
338403-32-0 90%
1g
$348.0 2024-04-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00898192-1g
4-{[(4-hydroxy-2-methylphenyl)amino]methylidene}-3-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-one
338403-32-0 90%
1g
¥2394.0 2023-03-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1663906-1mg
4-(((4-Hydroxy-2-methylphenyl)imino)methyl)-5-(trifluoromethyl)-1,2-dihydro-3H-pyrazol-3-one
338403-32-0 98%
1mg
¥546.00 2024-05-18
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.